3-(4-Chlorobenzyl)-8-(tetrahydrofuran-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-[(4-chlorophenyl)methyl]-8-(oxolane-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C19H22ClN3O4/c20-14-5-3-13(4-6-14)12-23-17(25)19(21-18(23)26)7-9-22(10-8-19)16(24)15-2-1-11-27-15/h3-6,15H,1-2,7-12H2,(H,21,26)
• InChI Key: JRMRJFSRBVTJLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)N2CCC3(CC2)C(=O)N(C(=O)N3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C19H22ClN3O4
• Molecular Weight: 391.8 g/mol

Description

3-(4-Chlorobenzyl)-8-(tetrahydrofuran-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C19H22ClN3O4 and its molecular weight is 391.85. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Chlorobenzyl)-8-(tetrahydrofuran-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Chlorobenzyl)-8-(tetrahydrofuran-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimicrobial Applications : The synthesis of N-halamine precursors similar to the compound , specifically targeting their bonding to cotton fabrics, has been explored for antimicrobial applications. These compounds, after being chlorinated, exhibit antimicrobial efficacy against Staphylococcus aureus and Escherichia coli, demonstrating their potential in the development of antimicrobial textiles (Ren et al., 2009).

• Crystal and Conformational Analysis : Studies have been conducted on similar spirohydantoin derivatives, analyzing their crystal structures and conformational behaviors. This research is crucial for understanding the physical and chemical properties of these compounds, which can impact their practical applications in various fields (Lazić et al., 2022).

• Chemical Synthesis and Characterization : Research on the synthesis and characterization of related compounds, including triazaspirodecane diones and their derivatives, provides insight into their chemical properties and potential applications in various scientific domains. This includes studies on their NMR characterization and synthesis methodologies (Wei Rong-bao, 2010).

• Anticonvulsant Activity : Similar compounds have been synthesized and evaluated for their anticonvulsant properties. This research is significant in the development of new pharmaceuticals for treating conditions like epilepsy (Obniska et al., 2006).